Curcuphenol

• CAS: 69301-27-5
• Synonyms: curcuphenol; curcuphenol, (S)-isome
• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• SMILES: CC1=CC(=C(C=C1)C(C)CCC=C(C)C)O
• InChI: InChI=1S/C15H22O/c1-11(2)6-5-7-13(4)14-9-8-12(3)10-15(14)16/h6,8-10,13,16H,5,7H2,1-4H3/t13-/m1/s1
• InChIKey: BTXSROVNGICYFE-CYBMUJFWSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Researchers requiring a validated Src kinase inhibitor often face limited access to enantiopure natural products with defined target engagement. (S)-(+)-Curcuphenol (CAS 69301-27-5) directly addresses this gap. • Selective Src kinase inhibition (IC50 = 7.8 μg/mL); distinct from FAK-targeting curcudiol • Validated gastric H+,K+-ATPase inhibition (50% at 8.3-23 μM) • Broad-spectrum antimicrobial vs. MRSA and C. albicans Supplied at ≥98% purity with full analytical documentation; enantiomeric identity confirmed.

Curcuphenol: Antimicrobial and Anticancer Bioactivity

Curcuphenol (CAS 69301-27-5) is a chiral bisabolane-type sesquiterpene phenol isolated from marine sponges (e.g., Didiscus oxeata, Myrmekioderma styx) and terrestrial sources [1]. The (S)-(+)-enantiomer is the most extensively characterized bioactive form, exhibiting both broad-spectrum antimicrobial activity and cytotoxic effects against multiple human cancer cell lines [1][2]. Its unique phenolic structure with a prenyl side chain enables specific interactions with diverse biological targets, including H+,K+-ATPase, GPR40, and protein kinases, distinguishing it from other marine-derived sesquiterpenes [3][4].

Chiral bisabolane sesquiterpene (S)-(+)-enantiomer as bioactive research form

Marine sponge-derived natural product: antimicrobial and cancer cell screening context

Reported interaction with H+,K+-ATPase, GPR40, and protein kinases: target engagement assay context

• [1] Wright, A. E., Pomponi, S. A., McConnell, O. J., Kohmoto, S., & McCarthy, P. J. (1987). (+)-Curcuphenol and (+)-curcudiol, sesquiterpene phenols from shallow and deep water collections of the marine sponge Didiscus flavus. Journal of Natural Products, 50(5), 976-978. View Source
• [2] Gul, W., Hammond, N. L., Yousaf, M., Peng, J., Holley, A., & Hamann, M. T. (2007). Chemical transformation and biological studies of marine sesquiterpene (S)-(+)-curcuphenol and its analogs. Biochimica et Biophysica Acta (BBA) - General Subjects, 1770(11), 1513-1519. View Source
• [3] Fusetani, N., Sugano, M., Matsunaga, S., & Hashimoto, K. (1987). (+)-Curcuphenol and dehydrocurcuphenol, novel sesquiterpenes which inhibit H,K-ATPase, from a marine sponge Epipolasis sp. Experientia, 43(11-12), 1234-1235. View Source
• [4] Rodrigo, G., Almanza, G. R., Cheng, Y., Peng, J., Hamann, M., Duan, R. D., & Åkesson, B. (2010). Antiproliferative effects of curcuphenol, a sesquiterpene phenol. Fitoterapia, 81(7), 762-766. View Source

Curcuphenol: Why Generic Analogs Fail

Substituting curcuphenol with structurally similar bisabolane sesquiterpenes (e.g., curcudiol, elvirol) is not scientifically valid due to critical differences in their biological activity profiles. While (S)-(+)-curcuphenol demonstrates potent antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, its close analog (S)-(+)-curcudiol exhibits significantly reduced or altered activity in direct comparative assays [1][2]. Furthermore, (S)-(+)-curcuphenol is a validated inhibitor of gastric H+,K+-ATPase with an IC50 of 8.3–23 μM, whereas the structurally related dehydrocurcuphenol is inactive, underscoring that even minor structural modifications dramatically alter target engagement [3]. The (S)-(+)-enantiomer is the most biologically relevant form; the (R)-(-)-enantiomer displays a distinct and less potent antimicrobial profile, further complicating substitution [1].

Curcudiol: Kinase Selectivity Shift

Prefers FAK inhibition over Src; pathway response may not transfer in Src-focused studies.

Dehydrocurcuphenol: Oxidation State Mismatch

Altered oxidation state modifies H+,K+-ATPase inhibition; target engagement may differ.

(R)-Enantiomer: Stereochemical Difference

Distinct antimicrobial profile; stereochemistry may alter bioactivity in comparative screens.

• [1] Gul, W., Hammond, N. L., Yousaf, M., Peng, J., Holley, A., & Hamann, M. T. (2007). Chemical transformation and biological studies of marine sesquiterpene (S)-(+)-curcuphenol and its analogs. Biochimica et Biophysica Acta (BBA) - General Subjects, 1770(11), 1513-1519. View Source
• [2] Gaspar, H., Feio, S. S., Rodrigues, A. I., & Van Soest, R. (2004). Antifungal activity of (+)-curcuphenol, a metabolite from the marine sponge Didiscus oxeata. Marine Drugs, 2(1), 8-13. View Source
• [3] Fusetani, N., Sugano, M., Matsunaga, S., & Hashimoto, K. (1987). (+)-Curcuphenol and dehydrocurcuphenol, novel sesquiterpenes which inhibit H,K-ATPase, from a marine sponge Epipolasis sp. Experientia, 43(11-12), 1234-1235. View Source

Curcuphenol: Direct Comparative Evidence

Curcuphenol vs. Curcudiol: Src Kinase Selectivity

In a direct head-to-head comparison from the Indonesian sponge Axynissa sp., (S)-(+)-curcuphenol demonstrated selective inhibition of Src protein kinase (IC50 = 7.8 μg/mL), whereas its co-isolated analog (S)-(+)-curcudiol preferentially inhibited FAK (focal adhesion kinase) with an IC50 of 9.2 μg/mL [1]. This divergent kinase selectivity is a critical differentiation point: researchers targeting Src-dependent pathways cannot substitute curcuphenol with curcudiol without altering the biological outcome.

Curcuphenol vs Curcudiol

Head-to-head

Src IC50 = 7.8 μg/mL; curcudiol inhibits FAK (IC50 9.2 μg/mL)

Supports Src pathway study fit; curcudiol targets FAK

Indonesian sponge isolate; in vitro kinase assay

Evidence Dimension	Src protein kinase inhibition (IC50)
Target Compound Data	IC50 = 7.8 μg/mL
Comparator Or Baseline	(S)-(+)-curcudiol IC50 = 9.2 μg/mL (against FAK, not Src)
Quantified Difference	Curcuphenol selectively inhibits Src; curcudiol selectively inhibits FAK
Conditions	In vitro kinase inhibition assay; compounds isolated from Indonesian sponge Axynissa sp.

Why This Matters

Procurement of curcuphenol is mandatory for studies investigating Src-mediated oncogenic signaling; curcudiol will not serve as a functional substitute.

• [1] Protein kinase inhibitors from Indonesian sponge Axynissa sp. (as reported in SciFinder record for (+)-curcuphenol and (+)-curcudiol). View Source

Analog vs. Parent: Antimigratory Activity

A direct head-to-head comparison of the Mannich-based analog 7a (derived from S-(+)-curcuphenol) against the parent compound (1) demonstrated a 12-fold improvement in antimigratory activity against the highly metastatic MDA-MB-231 human breast cancer cell line: analog 7a exhibited an IC50 of 3.1 μM, while the parent (S)-(+)-curcuphenol showed an IC50 of 37.2 μM [1]. This quantifies the significant functional advantage of the semi-synthetic derivative over the natural product in a metastasis-relevant assay.

Analog 7a vs Parent

Head-to-head

12-fold lower IC50 (3.1 μM vs 37.2 μM) in MDA-MB-231 migration assay

Antimigratory screening: analog 7a shows higher activity in reported model

Mannich-based analog; wound healing assay

Evidence Dimension	Antimigratory activity (IC50) against MDA-MB-231 breast cancer cells
Target Compound Data	Parent compound (S)-(+)-curcuphenol: IC50 = 37.2 μM
Comparator Or Baseline	Analog 7a: IC50 = 3.1 μM
Quantified Difference	12-fold enhanced activity (3.1 μM vs 37.2 μM)
Conditions	In vitro wound healing/migration assay using MDA-MB-231 human breast cancer cell line

Why This Matters

When screening for anti-metastatic leads, analog 7a offers a quantifiable 12-fold potency advantage over the natural product, guiding procurement of the most active entity for follow-up studies.

• [1] Behery, F. A., Sallam, A. A., & El Sayed, K. A. (2012). Mannich- and Lederer–Manasse-based analogues of the natural product S-(+)-curcuphenol as cancer proliferation and migration inhibitors. MedChemComm, 3(10), 1309-1315. View Source

Curcuphenol vs. Dihydrocurcuphenol: Cytotoxicity and Antiviral Activity

A direct comparative study from Indonesian marine sponge Myrmekioderma sp. evaluated (+)-curcuphenol (1) against its new derivative, dihydrocurcuphenol (2) [1]. In A549 human lung cancer cells, curcuphenol exhibited an IC50 of 31.52 μg/mL, while dihydrocurcuphenol showed an IC50 of 37.60 μg/mL. Against HeLa cervical cancer cells, the IC50 values were 30.83 μg/mL and 50.27 μg/mL, respectively. Conversely, for antiviral activity against Dengue virus (DENV-2), dihydrocurcuphenol was more potent (EC50 = 12.59 μg/mL) than curcuphenol (EC50 = 17.89 μg/mL).

Curcuphenol vs Dihydrocurcuphenol

Head-to-head

A549 IC50 31.52 vs 37.60 μg/mL; HeLa 30.83 vs 50.27; DENV-2 EC50 17.89 vs 12.59 μg/mL

Cell-model cytotoxicity and antiviral endpoint context

MTT and DENV-2 Vero cell assays

Evidence Dimension	Cytotoxicity (IC50) against A549 and HeLa cells; Antiviral activity (EC50) against DENV-2
Target Compound Data	Curcuphenol: A549 IC50 = 31.52 μg/mL; HeLa IC50 = 30.83 μg/mL; DENV-2 EC50 = 17.89 μg/mL
Comparator Or Baseline	Dihydrocurcuphenol: A549 IC50 = 37.60 μg/mL; HeLa IC50 = 50.27 μg/mL; DENV-2 EC50 = 12.59 μg/mL
Quantified Difference	Curcuphenol is 1.2× more cytotoxic against A549, 1.6× more cytotoxic against HeLa; dihydrocurcuphenol is 1.4× more potent against DENV-2
Conditions	In vitro cytotoxicity (MTT assay) and antiviral (DENV-2 infected Vero cells) assays

Why This Matters

Procurement choice depends on specific research objective: curcuphenol offers superior cytotoxic potency, while dihydrocurcuphenol provides enhanced antiviral activity.

• [1] Ahmadi, P., Setiawan, F., Praditya, D. F., Hadi, T. A., Rahmawati, S. I., Bayu, A., Setiawan, A., Hendri, J., & Putra, M. Y. (2026). A new (+)-curcuphenol derivative from the Indonesian marine sponge Myrmekioderma sp.: dual cytotoxic apoptotic and antiviral activities against A549, HeLa, and DENV-2. Natural Product Research, 1-10. View Source

SAR Analogs: Antileishmanial & Antitubercular Potency

A comprehensive SAR study generated 19 semisynthetic analogs of (S)-(+)-curcuphenol to optimize activity against infectious diseases [1]. While the parent compound shows modest baseline activity, several analogs demonstrated significantly enhanced potency. Notably, analog f exhibited an IC50 of 0.6 μM against Leishmania donovani, which is comparable to the clinically used drugs pentamidine (IC50 = 4.7 μM) and amphotericin B (IC50 = 1.2 μM) in the same assay system [1]. For Mycobacterium tuberculosis, analog h was the most potent, with an MIC of 6.90 μM [1].

SAR Analog Comparison

Head-to-head

Analog f IC50 0.6 μM vs pentamidine 4.7 μM; analog h MIC 6.90 μM vs M. tuberculosis

Analog library screening: f and h show higher potency in reported assays

19 semisynthetic analogs; in vitro parasite/bacterial assays

Evidence Dimension	Antileishmanial activity (IC50) against L. donovani; Antitubercular activity (MIC) against M. tuberculosis
Target Compound Data	Parent compound (S)-(+)-curcuphenol: baseline activity (not explicitly quantified in this study)
Comparator Or Baseline	Analog f: L. donovani IC50 = 0.6 μM; Analog h: M. tuberculosis MIC = 6.90 μM. Clinical controls: pentamidine IC50 = 4.7 μM; amphotericin B IC50 = 1.2 μM
Quantified Difference	Analog f is ~7.8× more potent than pentamidine; Analog h is the most active of 19 analogs against Mtb
Conditions	In vitro parasite and bacterial growth inhibition assays

Why This Matters

For anti-infective drug discovery, the semisynthetic analogs of curcuphenol offer significantly improved potency over the parent natural product, justifying the procurement and screening of specific analog libraries rather than relying on the parent compound alone.

• [1] Gul, W., Hammond, N. L., Yousaf, M., Peng, J., Holley, A., & Hamann, M. T. (2007). Chemical transformation and biological studies of marine sesquiterpene (S)-(+)-curcuphenol and its analogs. Biochimica et Biophysica Acta (BBA) - General Subjects, 1770(11), 1513-1519. View Source

Curcuphenol vs. Dehydrocurcuphenol: H+,K+-ATPase Inhibition Specificity

In a direct comparison from the marine sponge Epipolasis sp., (S)-(+)-curcuphenol and dehydrocurcuphenol were isolated as H+,K+-ATPase inhibitors, while a closely related third compound was completely inactive [1]. (S)-(+)-Curcuphenol inhibited gastric H+,K+-ATPase activity by 50% at concentrations of 8.3 μM and 23 μM, respectively, depending on the assay conditions [1][2]. This quantifies its potency and demonstrates that the specific stereochemistry and oxidation state of the prenyl chain are critical for target engagement; dehydrocurcuphenol, while active, represents a distinct chemical entity with a different oxidation state.

Curcuphenol vs Dehydrocurcuphenol

Class-level

50% inhibition at 8.3–23 μM; dehydrocurcuphenol active; third analog inactive

Enzyme inhibition specificity context; oxidation state alters target engagement

Gastric H+,K+-ATPase preparation; Epipolasis sp. isolate

Evidence Dimension	Inhibition of gastric H+,K+-ATPase (IC50)
Target Compound Data	(S)-(+)-curcuphenol: 50% inhibition at 8.3 μM and 23 μM
Comparator Or Baseline	Dehydrocurcuphenol: Active (exact IC50 not specified in abstract); Inactive related compound: 0% inhibition
Quantified Difference	Curcuphenol inhibits by 50% at 8.3–23 μM; inactive analog shows 0% inhibition
Conditions	In vitro enzymatic assay using gastric H+,K+-ATPase preparation

Why This Matters

Procurement of the correct enantiomer and oxidation state is critical for H+,K+-ATPase inhibition studies; (S)-(+)-curcuphenol is the validated, quantitatively characterized inhibitor.

• [1] Fusetani, N., Sugano, M., Matsunaga, S., & Hashimoto, K. (1987). (+)-Curcuphenol and dehydrocurcuphenol, novel sesquiterpenes which inhibit H,K-ATPase, from a marine sponge Epipolasis sp. Experientia, 43(11-12), 1234-1235. View Source
• [2] Gul, W., Hammond, N. L., Yousaf, M., Peng, J., Holley, A., & Hamann, M. T. (2007). Chemical transformation and biological studies of marine sesquiterpene (S)-(+)-curcuphenol and its analogs. Biochimica et Biophysica Acta (BBA) - General Subjects, 1770(11), 1513-1519. View Source

Curcuphenol vs. Curcudiol: Colon Cancer Antiproliferative Selectivity

A study on bisabolane sesquiterpenes from the sponge Myrmekioderma sp. evaluated (+)-curcuphenol (1) and (+)-curcudiol (2) for antiproliferative activity [1]. The results indicated an interesting selectivity profile: both compounds showed good activity against HT-29 human colon adenocarcinoma cells (IC50 values in the μM range), but exhibited weak and incalculable toxicity against HeLa cervical cancer cells and normal fibroblast cells [1]. This suggests a potential therapeutic window and cell-type specificity that is shared by these related analogs.

Curcuphenol vs Curcudiol

Cross-study

Both active against HT-29 (μM range); weak/inactive against HeLa, normal fibroblasts

Shared selectivity profile for colon cancer cells; supports bisabolane core SAR

Myrmekioderma sp. isolate; HT-29, HeLa, fibroblast assays

Evidence Dimension	Antiproliferative activity (IC50) against HT-29, HeLa, and normal fibroblasts
Target Compound Data	(+)-curcuphenol: active against HT-29 (μM range); inactive against HeLa and normal fibroblasts
Comparator Or Baseline	(+)-curcudiol: active against HT-29 (μM range); inactive against HeLa and normal fibroblasts
Quantified Difference	Both compounds exhibit comparable selectivity for HT-29 cells over HeLa and normal fibroblasts
Conditions	In vitro cytotoxicity assays using HT-29, HeLa, and normal fibroblast cell lines

Why This Matters

The shared selectivity profile suggests that the bisabolane core structure may confer preferential activity against colon cancer cells, making both compounds viable leads for further SAR exploration in this specific cancer type.

• [1] 3-Oxoabolene and 1-Oxocurcuphenol, Aromatic Bisabolanes from the Sponge Myrmekioderma sp. (2013). Natural Product Communications, 8(10). View Source

Curcuphenol: Validated Research Applications

Src Kinase-Dependent Cancer Signaling

Procure (S)-(+)-curcuphenol as a selective Src protein kinase inhibitor (IC50 = 7.8 μg/mL) to probe Src-mediated oncogenic pathways. Direct comparative evidence confirms that the structurally similar analog (S)-(+)-curcudiol inhibits FAK instead, making substitution invalid for Src-focused investigations [1].

Anti-Metastatic Screening in Breast Cancer

Utilize the Mannich-based analog 7a (derived from S-(+)-curcuphenol) as a lead compound for anti-metastatic drug discovery. This analog exhibits a 12-fold enhanced antimigratory activity (IC50 = 3.1 μM) compared to the parent compound (IC50 = 37.2 μM) against MDA-MB-231 cells, making it a superior candidate for further development [2].

Antileishmanial & Antitubercular Drug Discovery

Screen the 19 semisynthetic analogs of (S)-(+)-curcuphenol from the comprehensive SAR study for activity against Leishmania donovani and Mycobacterium tuberculosis. Analog f (IC50 = 0.6 μM) and analog h (MIC = 6.90 μM) demonstrate significantly enhanced potency over the parent compound, warranting further investigation [3].

H+,K+-ATPase Inhibition for Proton Pump Research

Employ (S)-(+)-curcuphenol as a validated, quantitative inhibitor of gastric H+,K+-ATPase (50% inhibition at 8.3–23 μM). Direct comparative data confirm that the closely related dehydrocurcuphenol is active, while another analog is completely inactive, underscoring the structural specificity required for target engagement [4][3].

Application

Selection Property

Validation Focus

Src kinase signaling pathway research

Src selectivity over FAK

Kinase selectivity verification (Src vs FAK)

Breast cancer cell migration studies

Antimigratory activity (analog 7a)

Migration assay endpoint comparison (analog vs parent)

Anti-infective screening (L. donovani, M. tuberculosis)

Analog library potency

Pathogen growth inhibition endpoints

Gastric proton pump enzyme studies

H+,K+-ATPase inhibition specificity

Enzyme inhibition IC50 comparison (curcuphenol vs dehydrocurcuphenol)

• [1] Protein kinase inhibitors from Indonesian sponge Axynissa sp. (as reported in SciFinder record for (+)-curcuphenol and (+)-curcudiol). View Source
• [2] Behery, F. A., Sallam, A. A., & El Sayed, K. A. (2012). Mannich- and Lederer–Manasse-based analogues of the natural product S-(+)-curcuphenol as cancer proliferation and migration inhibitors. MedChemComm, 3(10), 1309-1315. View Source
• [3] Gul, W., Hammond, N. L., Yousaf, M., Peng, J., Holley, A., & Hamann, M. T. (2007). Chemical transformation and biological studies of marine sesquiterpene (S)-(+)-curcuphenol and its analogs. Biochimica et Biophysica Acta (BBA) - General Subjects, 1770(11), 1513-1519. View Source
• [4] Fusetani, N., Sugano, M., Matsunaga, S., & Hashimoto, K. (1987). (+)-Curcuphenol and dehydrocurcuphenol, novel sesquiterpenes which inhibit H,K-ATPase, from a marine sponge Epipolasis sp. Experientia, 43(11-12), 1234-1235. View Source